Cas no 16004-15-2 (4-Iodobenzyl bromide)

• Product Name: 4-Iodobenzyl bromide
• CAS No: 16004-15-2
• MF: C₇H₆BrI
• MW: 296.931013584137
• MDL: MFCD00209656
• CID: 50283
• Update Time: 2025-04-18

4-Iodobenzyl bromide Chemical and Physical Properties

Names and Identifiers

• 1-(Bromomethyl)-4-iodobenzene
• 4-Iodobenzyl bromide
• p-Iodobenzyl Bromide
• α-Bromo-4-iodotoluene
• Toluene,a-bromo-p-iodo- (7CI,8CI)
• a-Bromo-p-iodotoluene
• 4-Iodobenzylbromide
• alpha-Bromo-4-iodotoluene
• 1-Bromomethyl-4-iodo-benzene
• 4-(bromomethyl)-1-iodobenzene
• 1-(bromomethyl)-4-iodo-benzene
• BENZENE, 1-(BROMOMETHYL)-4-IODO-
• 4-Iodo benzyl bromide
• 4-iodo-benzylbromide
• PubChem3557
• 4-iodo-benzyl bromide
• 4-monoiodobenzyl bromide
• 1-bromomethyl-4-iodobenzene
• KSC492G1T

• MDL： MFCD00209656
• Inchi： 1S/C7H6BrI/c8-5-6-1-3-7(9)4-2-6/h1-4H,5H2
• InChI Key： BQTRMYJYYNQQGK-UHFFFAOYSA-N
• SMILES： IC1C=CC(CBr)=CC=1
• BRN： 2325160

Computed Properties

• Exact Mass: 295.87000
• Monoisotopic Mass: 295.869756
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 77
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 0
• Surface Charge: 0
• Tautomer Count: nothing

Experimental Properties

• Color/Form: Not determined
• Density: 2.0672 (rough estimate)
• Melting Point: 78.0 to 82.0 deg-C
• Boiling Point: 140°C 15mm
• Flash Point: 140°C/15mm
• Refractive Index: 1.6500 (estimate)
• Water Partition Coefficient: Insoluble in water.
• PSA: 0.00000
• LogP: 3.18610
• Sensitiveness: Light Sensitive/Lachrymatory
• Solubility: Not determined

4-Iodobenzyl bromide Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H314
• Warning Statement： P280,P305+P351+P338,P310
• Hazardous Material transportation number：UN 3261 8/PG 2
• WGK Germany：3
• Hazard Category Code： 34
• Safety Instruction： S26-S36/37/39-S45
• Hazardous Material Identification：
• Safety Term：S26;S36/37/39;S45
• HazardClass：8
• PackingGroup：II
• Storage Condition：0-10°C
• Risk Phrases：R34

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyl halides Benzyl bromides
• Solvents and Organic Chemicals Organic Compounds Organic Halides